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Compound of Interest

Compound Name: 1-(4-Bromophenoxy)-2-propanone

CAS No.: 18621-22-2

Cat. No.: B107728

Get Quote

Chemical Class: Aryloxy Ketone | Application: Heterocyclic Scaffold & Intermediate

Abstract
This technical guide profiles 1-(4-Bromophenoxy)-2-propanone, a versatile bifunctional

building block utilized in the synthesis of benzofurans, adrenergic receptor modulators, and

antifungal agents. Distinguished by its dual reactivity—offering an electrophilic carbonyl center

and a manipulable aryl bromide moiety—this compound serves as a critical divergence point in

medicinal chemistry campaigns. This document outlines validated synthetic protocols,

mechanistic pathways for scaffold elaboration, and essential safety frameworks for handling.

Physicochemical Identity & Structural Analysis
The compound consists of a propan-2-one backbone ether-linked to a para-brominated phenyl

ring. Its utility stems from the orthogonality of its reactive centers: the ketone allows for

condensation and reduction, while the aryl bromide facilitates palladium-catalyzed cross-

coupling.
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Property Data Note

IUPAC Name
1-(4-Bromophenoxy)propan-2-

one

Common Name 4-Bromophenoxyacetone

Molecular Formula C₉H₉BrO₂

Molecular Weight 229.07 g/mol

Predicted Boiling Point ~280–290 °C (at 760 mmHg)
High boiling point due to

polarity/mass.

Solubility
Soluble in Acetone, DCM,

EtOAc, THF
Limited water solubility.

Appearance
Pale yellow oil or low-melting

solid

Dependent on

purity/crystallinity.

Key Functionality
Aryl Bromide; Aliphatic Ketone;

Ether Linkage

Validated Synthetic Protocol
Methodology: Williamson Ether Synthesis The most robust route involves the alkylation of 4-

bromophenol with chloroacetone or bromoacetone under basic conditions. This SN2 pathway is

preferred for its scalability and atom economy.

Reagents & Stoichiometry[1]
Substrate: 4-Bromophenol (1.0 equiv)

Electrophile: Chloroacetone (1.1 equiv) [Note: Bromoacetone is more reactive but less

stable]

Base: Potassium Carbonate (K₂CO₃) (1.5–2.0 equiv)

Solvent: Acetone or Methyl Ethyl Ketone (MEK)

Catalyst: Potassium Iodide (KI) (0.1 equiv) [Finkelstein activation]
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Step-by-Step Workflow
Activation: Charge a reaction vessel with 4-Bromophenol and anhydrous Acetone. Add

K₂CO₃ and KI. Stir at room temperature for 30 minutes to facilitate phenoxide formation.

Alkylation: Add Chloroacetone dropwise over 20 minutes. Critical: Control addition rate to

prevent exotherm-driven polymerization of chloroacetone.

Reflux: Heat the mixture to reflux (approx. 56–60°C) for 4–6 hours. Monitor consumption of

phenol via TLC (Hexane:EtOAc 4:1).

Workup: Cool to room temperature. Filter off inorganic salts (KCl/KBr). Concentrate the

filtrate under reduced pressure.

Purification: Dissolve residue in Ethyl Acetate, wash with 1M NaOH (to remove unreacted

phenol) and Brine. Dry over Na₂SO₄.[2]

Isolation: Evaporate solvent. Recrystallize from Hexane/Ether or distill under high vacuum if

oil persists.
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Figure 1: Step-by-step synthetic workflow for the preparation of 1-(4-Bromophenoxy)-2-
propanone via Williamson ether synthesis.

Mechanistic Reactivity & Divergence
This scaffold is unique because it allows orthogonal functionalization. The ketone can be

cyclized or reduced without affecting the aryl bromide, which remains available for late-stage

cross-coupling.

A. Benzofuran Cyclization (The Feist-Benary/Stoermer Type)
Acid-catalyzed cyclodehydration effects ring closure between the ketone α-carbon and the

phenyl ring ortho-position.
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Conditions: Polyphosphoric acid (PPA) or H₂SO₄ at 80–100°C.

Product: 5-Bromo-3-methylbenzofuran.

Mechanism: Intramolecular electrophilic aromatic substitution followed by dehydration.

B. Carbonyl Reduction
Reagent: NaBH₄ in Methanol.

Product: 1-(4-Bromophenoxy)-2-propanol.

Significance: The resulting alcohol is a racemate. Kinetic resolution (e.g., lipase-catalyzed)

can yield chiral intermediates for beta-blocker analogs.

C. Palladium-Catalyzed Coupling
The aryl bromide is a prime handle for Suzuki-Miyaura or Buchwald-Hartwig couplings before

or after ketone modification.

Reagent: Aryl Boronic Acid + Pd(PPh₃)₄.

Outcome: Biaryl ether scaffolds.

Path A: Cyclization Path B: Reduction Path C: Cross-Coupling
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Figure 2: Divergent synthetic pathways available from the core scaffold, highlighting its utility in

library generation.

Applications in Drug Discovery
The 1-(aryloxy)-2-propanone motif is a precursor to the Benzofuran class of heterocycles.

Benzofurans are privileged structures in medicinal chemistry, found in:

Anti-arrhythmic agents: Analogs of Amiodarone often utilize benzofuran cores constructed

from similar phenoxy-ketone precursors [1].

Antimicrobial agents: 3-Methylbenzofurans derivatives have shown efficacy against gram-

positive bacteria.

Adrenergic Blockers: The reduced alcohol form (phenoxypropanolamine) mimics the

pharmacophore of beta-blockers, although the 2-propanone derivative specifically serves as

the ketone precursor.

Handling & Safety
Hazard Classification: Irritant (Skin/Eye), Potential Sensitizer.

Inhalation: The compound has low volatility but aerosols can be irritating. Use a fume hood.

Skin Contact: Phenolic ethers can penetrate skin. Wear nitrile gloves (min thickness 0.11

mm).

Reactivity: Incompatible with strong oxidizing agents.[3] Avoid mixing with hydrazine

derivatives unless hydrazone formation is intended and controlled.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent

oxidative degradation of the ether linkage over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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